![molecular formula C25H20N4O4S B2377503 2-Amino-6-(3-methoxybenzyl)-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide CAS No. 893301-30-9](/img/structure/B2377503.png)
2-Amino-6-(3-methoxybenzyl)-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-6-(3-methoxybenzyl)-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H20N4O4S and its molecular weight is 472.52. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-6-(3-methoxybenzyl)-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-6-(3-methoxybenzyl)-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Derivatives
Research on structurally similar compounds involves the synthesis of novel pyrimidine and fused pyrimidine derivatives, which are explored for their potential biological activities. For example, compounds synthesized from reactions involving benzylthio derivatives and electrophilic reagents have been investigated for antiviral activities, although not all synthesized compounds show desired activity (Mahmoud et al., 2011).
Structural Analysis and Properties
The analysis of molecular structure and properties forms a crucial part of research into chemical entities like the one . Studies often involve crystallography to determine the molecular and crystal structure, as seen in research on centrosymmetric compounds with similar structural features (Gasser & Stoeckli-Evans, 2004).
Biological Evaluation for Therapeutic Potential
Compounds structurally related to the queried chemical are evaluated for their therapeutic potential, including as inhibitors of specific enzymes. For instance, derivatives have been synthesized and assessed as selective inhibitors of monoamine oxidase A and B, providing insights into their potential therapeutic uses (Ahmad et al., 2019).
Exploration of Chemical Reactions and Derivatives Synthesis
The versatility of similar compounds in synthesizing a variety of heterocycles is notable. Research efforts include synthesizing novel benzimidazole derivatives through specific reactions, which can contribute to the development of new pharmaceuticals (Fikry et al., 2015).
Antimicrobial and Anticancer Activities
Compounds with structural similarities have been synthesized and their antimicrobial as well as anticancer activities evaluated. These studies provide a foundation for the development of new therapeutic agents with potential applications in treating various diseases (Altalbawy, 2013).
Mechanism of Action
Target of Action
It’s known that similar compounds have been used in proteomics research , suggesting potential interactions with proteins or enzymes in the body.
Mode of Action
It’s synthesized via a three-component interaction of 1H-2,1-benzothiazin-4 (3H)-one 2,2-dioxide with arylcarbaldehydes and active methylene nitriles . This suggests that it might interact with its targets in a similar multi-component manner.
Biochemical Pathways
Similar compounds have been involved in the synthesis of related four-membered to seven-membered heterocycles , indicating that it might affect similar biochemical pathways.
Result of Action
Similar compounds have shown unique biological activities , suggesting that this compound might have similar effects.
Action Environment
Similar compounds have been synthesized and studied under various conditions , indicating that environmental factors could potentially influence its action.
properties
IUPAC Name |
2-amino-6-[(3-methoxyphenyl)methyl]-5,5-dioxo-4-pyridin-3-yl-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N4O4S/c1-32-18-8-4-6-16(12-18)15-29-21-10-3-2-9-19(21)23-24(34(29,30)31)22(17-7-5-11-28-14-17)20(13-26)25(27)33-23/h2-12,14,22H,15,27H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUHACHKJTDQVLK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CN=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-(3-methoxybenzyl)-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.